Cas no 2228670-00-4 (2-bromo-1-5-(trifluoromethyl)furan-2-ylethan-1-ol)

• Product Name: 2-bromo-1-5-(trifluoromethyl)furan-2-ylethan-1-ol
• CAS No: 2228670-00-4
• MF: C₇H₆BrF₃O₂
• MW: 259.020552158356
• CID: 5931713
• PubChem ID: 165742735
• Update Time: 2025-05-24

2-bromo-1-5-(trifluoromethyl)furan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-5-(trifluoromethyl)furan-2-ylethan-1-ol
• 2228670-00-4
• 2-bromo-1-[5-(trifluoromethyl)furan-2-yl]ethan-1-ol
• EN300-1974522

• Inchi： 1S/C7H6BrF3O2/c8-3-4(12)5-1-2-6(13-5)7(9,10)11/h1-2,4,12H,3H2
• InChI Key： HBYKJYDPXIRCMV-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=C(C(F)(F)F)O1)O

Computed Properties

• Exact Mass: 257.95033g/mol
• Monoisotopic Mass: 257.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.4Ų

Additional information on 2-bromo-1-5-(trifluoromethyl)furan-2-ylethan-1-ol

Introduction to 2-Bromo-1-(5-(Trifluoromethyl)furan-2-yl)ethan-1-ol (CAS No. 2228670-00-4)

2-Bromo-1-(5-(trifluoromethyl)furan-2-yl)ethan-1-ol (CAS No. 2228670-00-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo group, a trifluoromethyl-substituted furan ring, and a hydroxyl group. These functional groups contribute to its potential applications in various biological and chemical processes.

The bromo group in the compound can serve as a versatile handle for further chemical modifications, making it an attractive starting material for the synthesis of more complex molecules. The trifluoromethyl substituent on the furan ring imparts enhanced lipophilicity and metabolic stability, which are crucial properties for drug candidates. The hydroxyl group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, influencing the compound's solubility and reactivity.

Recent studies have explored the biological activities of 2-bromo-1-(5-(trifluoromethyl)furan-2-yl)ethan-1-ol. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against certain viral strains, particularly those involved in respiratory infections. The mechanism of action is thought to involve interference with viral replication processes, although further investigations are needed to elucidate the exact molecular targets.

In addition to its antiviral properties, 2-bromo-1-(5-(trifluoromethyl)furan-2-yl)ethan-1-ol has shown promise as an anticancer agent. Research conducted at a leading pharmaceutical institute demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways. The specific molecular targets include proteins involved in cell cycle regulation and DNA repair, making it a potential candidate for combination therapy with existing anticancer drugs.

The synthetic route to 2-bromo-1-(5-(trifluoromethyl)furan-2-yl)ethan-1-ol has been optimized to achieve high yields and purity. A typical synthesis involves the reaction of 5-(trifluoromethyl)furfuryl alcohol with bromine under controlled conditions. This process has been refined to minimize side reactions and ensure the formation of the desired product. The resulting compound can be further purified using techniques such as column chromatography or recrystallization.

The physical and chemical properties of 2-bromo-1-(5-(trifluoromethyl)furan-2-yl)ethan-1-ol have been extensively characterized. It is a white crystalline solid with a melting point of approximately 85°C and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its spectroscopic data, including NMR and mass spectrometry, have been reported in several scientific publications, providing valuable information for its identification and characterization.

In terms of safety and handling, 2-bromo-1-(5-(trifluoromethyl)furan-2-yl)ethan-1-ol should be managed with standard laboratory precautions due to its chemical reactivity and potential health effects. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 2-bromo-1-(5-(trifluoromethyl)furan-2-yl)ethan-1-ol are promising. Ongoing research aims to explore its therapeutic potential further through preclinical studies and clinical trials. The development of novel derivatives with enhanced biological activity and reduced side effects is also an active area of investigation. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.